(2,3-Difluoropyridin-4-yl)methanamine;hydrochloride
Overview
Description
“(2,3-Difluoropyridin-4-yl)methanamine;hydrochloride” is a chemical compound with the CAS Number: 2580209-85-2 . It is a powder in physical form . The IUPAC name for this compound is “(2,3-difluoropyridin-4-yl)methanamine hydrochloride” and its InChI Code is 1S/C6H6F2N2.ClH/c7-5-4(3-9)1-2-10-6(5)8;/h1-2H,3,9H2;1H .
Molecular Structure Analysis
The molecular structure of “(2,3-Difluoropyridin-4-yl)methanamine;hydrochloride” is represented by the InChI Code: 1S/C6H6F2N2.ClH/c7-5-4(3-9)1-2-10-6(5)8;/h1-2H,3,9H2;1H . This indicates that the compound consists of a pyridine ring with two fluorine atoms attached at the 2nd and 3rd positions, and a methanamine group attached at the 4th position. The compound is also associated with a hydrochloride group.Physical And Chemical Properties Analysis
“(2,3-Difluoropyridin-4-yl)methanamine;hydrochloride” is a powder that is stored at room temperature . Its molecular weight is 180.58 . More specific physical and chemical properties such as melting point, boiling point, and density are not available in the resources I have.Scientific Research Applications
Protein Kinase Inhibition
(2,3-Difluoropyridin-4-yl)methanamine hydrochloride: has been investigated as a scaffold for protein kinase inhibition. Specifically, researchers have explored its potential as a protein kinase inhibitor by synthesizing derivatives from the corresponding ketone precursor. These derivatives were evaluated against a panel of protein kinases. Notably, the planar pyrido[3,4-g]quinazoline tricyclic system is crucial for maintaining protein kinase inhibitory potency in this series .
Fluorinated Pyridine Synthesis
The compound’s fluorinated pyridine moiety makes it relevant for synthetic chemistry. Researchers have used commercially available 3,5-dichloro-2,4,6-trifluoropyridine or 3-chloro-2,4,5,6-tetrafluoropyridine as starting materials to synthesize related compounds. For instance, treatment of 3,5-dichloro-2,4,6-trifluoropyridine with sodium methoxide yielded a product, which was further transformed into other derivatives. These synthetic efforts contribute to the exploration of novel fluorinated pyridines .
Other Potential Applications
While the above fields represent key areas of interest, additional research may uncover unique applications for this compound. Its structural features, including the difluoropyridine moiety, could potentially find relevance in other contexts such as medicinal chemistry, materials science, or catalysis. Further studies are warranted to explore these possibilities.
Safety and Hazards
The safety information available indicates that “(2,3-Difluoropyridin-4-yl)methanamine;hydrochloride” has the GHS07 pictogram and the signal word "Warning" . Hazard statements include H302, H315, H319, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
IUPAC Name |
(2,3-difluoropyridin-4-yl)methanamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6F2N2.ClH/c7-5-4(3-9)1-2-10-6(5)8;/h1-2H,3,9H2;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YHHNVRWCUHMCMF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C(=C1CN)F)F.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7ClF2N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
180.58 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2,3-Difluoropyridin-4-yl)methanamine;hydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(4E)-4-[hydroxy(phenyl)methylidene]-1-(3-imidazol-1-ylpropyl)-5-(4-methylphenyl)pyrrolidine-2,3-dione](/img/structure/B2814535.png)
![N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)tetrahydrofuran-2-carboxamide](/img/structure/B2814538.png)
![N-(4-chlorophenyl)-N-[4-(1,3-dioxoisoindol-2-yl)butyl]adamantane-1-carboxamide](/img/structure/B2814539.png)
![4-chloro-N-[3-chloro-4-(2-pyrimidinyloxy)phenyl]benzenesulfonamide](/img/structure/B2814540.png)
![5-chloro-N-{1-[3-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]pyrrolidin-3-yl}thiophene-2-carboxamide](/img/structure/B2814541.png)
![2-chloro-1-[2,5-dimethyl-1-(1H-1,2,4-triazol-5-yl)-1H-pyrrol-3-yl]ethanone](/img/structure/B2814547.png)
![3,4-dimethoxy-N-(3-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)benzenesulfonamide](/img/structure/B2814548.png)
![N-(2-(1-methyl-7-oxo-1H-pyrrolo[2,3-c]pyridin-6(7H)-yl)ethyl)cyclopropanesulfonamide](/img/structure/B2814553.png)
![N-(6-ethoxybenzo[d]thiazol-2-yl)-1-methyl-N-(2-morpholinoethyl)-1H-pyrazole-5-carboxamide hydrochloride](/img/structure/B2814555.png)
